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Compound of Interest

Compound Name: BP Fluor 405 Acid

Cat. No.: B15555957

This guide provides an in-depth analysis of the spectral properties and experimental
characterization of BP Fluor 405 Acid, a blue-fluorescent dye increasingly utilized in advanced
biological research. Aimed at researchers, scientists, and professionals in drug development,
this document details the dye's quantitative characteristics, outlines a standard experimental
protocol for determining its molar extinction coefficient, and presents a visual workflow for this
procedure.

Core Properties of BP Fluor 405 Acid

BP Fluor 405 Acid is a water-soluble dye known for its applications in multicolor analysis,
including flow cytometry and super-resolution microscopy.[1][2][3] Its excitation is well-suited for
the 407 nm spectral line of the krypton laser or the 408 nm violet laser diode.[1][2] Notably,
conjugates of BP Fluor 405 are insensitive to pH changes within a range of 4 to 10.

Quantitative Spectral Data

The following table summarizes the key quantitative properties of BP Fluor 405 Acid and its
spectral equivalent, Alexa Fluor 405.
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Property Value Notes

Molar Extinction Coefficient (¢) 35,000 cm—tM~1 At the excitation maximum.
Excitation Maximum (Aex) 402 nm

Emission Maximum (Aem) 424 nm

) ) As an equivalent to Alexa Fluor
_ Not directly available for BP _ o
Quantum Yield (®) ] 405, its quantum yield is a
Fluor 405 Acid
relevant reference.

Solubility Water, DMSO, DMF

Experimental Protocol: Determination of Molar
Extinction Coefficient

The molar extinction coefficient (€) is a fundamental parameter that quantifies how strongly a
substance absorbs light at a specific wavelength. Its determination is rooted in the Beer-
Lambert Law, which establishes a linear relationship between absorbance, concentration, and
the path length of the light.

The Beer-Lambert Law is expressed as:
A= ¢ecl

Where:

A'is the absorbance (unitless)

€ is the molar extinction coefficient (L-mol~t-cm~1)

c is the concentration of the substance (mol/L)

| is the path length of the light through the sample (typically 1 cm for a standard cuvette)

Materials and Equipment

e BP Fluor 405 Acid
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Appropriate solvent (e.g., deionized water, DMSO, or DMF)
UV-Vis spectrophotometer

Calibrated analytical balance

Volumetric flasks and pipettes

Quartz cuvettes (1 cm path length)

Methodology

Preparation of a Stock Solution: Accurately weigh a small amount of BP Fluor 405 Acid and
dissolve it in a precise volume of the chosen solvent within a volumetric flask to create a
stock solution of known concentration.

Preparation of Serial Dilutions: Perform a series of precise dilutions of the stock solution to
obtain a range of solutions with decreasing concentrations.

Spectrophotometer Calibration: Use a cuvette filled with the pure solvent as a blank to
calibrate the spectrophotometer to zero absorbance at the excitation maximum of BP Fluor
405 Acid (402 nm).

Absorbance Measurements: Measure the absorbance of each of the diluted solutions at 402
nm. Ensure each measurement is taken with a clean cuvette.

Data Analysis:

[e]

Plot a graph of absorbance (A) on the y-axis against concentration (c) on the x-axis.

[e]

According to the Beer-Lambert law, this plot should yield a straight line passing through
the origin.

Perform a linear regression analysis on the data points to obtain the equation of the line (y

[e]

=mx + b).

[e]

The slope of the line (m) is equal to the molar extinction coefficient (€) multiplied by the
path length (1).
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o Since the path length is typically 1 cm, the slope of the line is the molar extinction
coefficient in L-mol~t-.cm~1.

Visualization of Experimental Workflow

The following diagram illustrates the key steps involved in the experimental determination of
the molar extinction coefficient.
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Caption: Experimental workflow for molar extinction coefficient determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. How to Determine the Extinction Coefficient | MtoZ Biolabs [mtoz-biolabs.com]

2. Quantum Yield [Alexa Fluor 405] | AAT Bioquest [aatbio.com]

3. chem.libretexts.org [chem.libretexts.org]

 To cite this document: BenchChem. [Technical Guide: BP Fluor 405 Acid - A Comprehensive
Overview for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555957#molar-extinction-coefficient-of-bp-fluor-
405-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15555957?utm_src=pdf-custom-synthesis
https://www.mtoz-biolabs.com/how-to-determine-the-extinction-coefficient.html
https://www.aatbio.com/resources/quantum-yield/alexa_fluor_405
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Electronic_Spectroscopy/Electronic_Spectroscopy_Basics/The_Beer-Lambert_Law
https://www.benchchem.com/product/b15555957#molar-extinction-coefficient-of-bp-fluor-405-acid
https://www.benchchem.com/product/b15555957#molar-extinction-coefficient-of-bp-fluor-405-acid
https://www.benchchem.com/product/b15555957#molar-extinction-coefficient-of-bp-fluor-405-acid
https://www.benchchem.com/product/b15555957#molar-extinction-coefficient-of-bp-fluor-405-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15555957?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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